![molecular formula C17H21NO2 B5355307 1,3-benzodioxol-5-yl[(4-isopropenyl-1-cyclohexen-1-yl)methyl]amine](/img/structure/B5355307.png)
1,3-benzodioxol-5-yl[(4-isopropenyl-1-cyclohexen-1-yl)methyl]amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1,3-benzodioxol-5-yl[(4-isopropenyl-1-cyclohexen-1-yl)methyl]amine, also known as MDMA or ecstasy, is a synthetic drug that has gained popularity as a recreational drug due to its euphoric effects. However, MDMA has also been studied for its potential therapeutic applications, particularly in the treatment of post-traumatic stress disorder (PTSD).
Mechanism of Action
1,3-benzodioxol-5-yl[(4-isopropenyl-1-cyclohexen-1-yl)methyl]amine works by increasing the release of serotonin, dopamine, and norepinephrine in the brain, resulting in feelings of euphoria, increased empathy, and heightened emotional experiences. This compound also has a mild stimulant effect, which can increase energy levels and alertness.
Biochemical and Physiological Effects:
This compound use can have both acute and long-term effects on the body. Acute effects include increased heart rate and blood pressure, dehydration, and hyperthermia. Long-term effects can include damage to serotonin-producing neurons in the brain, which can lead to depression and anxiety.
Advantages and Limitations for Lab Experiments
1,3-benzodioxol-5-yl[(4-isopropenyl-1-cyclohexen-1-yl)methyl]amine has several advantages for use in lab experiments, including its ability to increase empathy and emotional openness, which can be useful in studying social behavior and emotional processing. However, this compound use in lab experiments is limited by ethical concerns and the potential for adverse effects on study participants.
Future Directions
Future research on 1,3-benzodioxol-5-yl[(4-isopropenyl-1-cyclohexen-1-yl)methyl]amine should focus on further exploring its potential therapeutic applications, particularly in the treatment of PTSD. Research should also investigate the long-term effects of this compound use, as well as potential strategies for minimizing adverse effects. Additionally, research should explore alternative methods for administering this compound, such as through intranasal or sublingual routes, which may have advantages over traditional oral administration.
Synthesis Methods
1,3-benzodioxol-5-yl[(4-isopropenyl-1-cyclohexen-1-yl)methyl]amine is synthesized through a multi-step process involving the reaction of safrole with hydrobromic acid, followed by oxidation and reduction reactions. The final product is a white crystalline powder that can be further purified for use in research.
Scientific Research Applications
1,3-benzodioxol-5-yl[(4-isopropenyl-1-cyclohexen-1-yl)methyl]amine has been studied extensively for its potential therapeutic effects, particularly in the treatment of PTSD. Research has shown that this compound-assisted psychotherapy can help individuals with PTSD to process traumatic memories and reduce symptoms of anxiety and depression. This compound has also been studied for its potential use in the treatment of other mental health conditions, such as anxiety and depression.
Properties
IUPAC Name |
N-[(4-prop-1-en-2-ylcyclohexen-1-yl)methyl]-1,3-benzodioxol-5-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO2/c1-12(2)14-5-3-13(4-6-14)10-18-15-7-8-16-17(9-15)20-11-19-16/h3,7-9,14,18H,1,4-6,10-11H2,2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPOIBMARRRVWGR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)C1CCC(=CC1)CNC2=CC3=C(C=C2)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.